(2-Chloro-4-methylphenyl)(cyclobutyl)methanamine hydrochloride

• IUPAC Name: (2-chloro-4-methylphenyl)-cyclobutylmethanamine;hydrochloride
• InChI: InChI=1S/C12H16ClN.ClH/c1-8-5-6-10(11(13)7-8)12(14)9-3-2-4-9;/h5-7,9,12H,2-4,14H2,1H3;1H
• InChI Key: ILUWKLMZHIBGBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C2CCC2)N)Cl.Cl
• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol

Description

(2-Chloro-4-methylphenyl)(cyclobutyl)methanamine hydrochloride, abbreviated as (2-CMP-CBMA-HCl), is a synthetic organic compound of the cyclobutyl group. It is a water-soluble, colorless solid that has a variety of uses in chemical synthesis and scientific research. This compound has been studied for its chemical, biochemical, and physiological effects, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthetic Routes and Structural Analyses

• Synthesis Challenges and Routes : Research describes the synthesis of compounds with structures related to the target compound, illustrating the complexity of synthetic routes involving cyclobutyl rings and chloro-methylphenyl groups. For instance, a study detailed a six-step synthetic route from 4-chloro-2-methylaniline to a compound that is a key impurity of an anti-HIV drug, highlighting synthetic challenges and the importance of such compounds in pharmaceuticals (Gazvoda et al., 2018).

• Crystal Structure and Characterization : Another study focused on the crystal structure of cyclobutane-containing compounds, providing insights into their molecular geometry and interactions. Such structural analyses are crucial for understanding the physical and chemical properties of these compounds, which could be analogous to the target compound (Dinçer et al., 2005).

Potential Pharmacological Applications

• Biased Agonists for Serotonin Receptors : Research into derivatives of methanamine compounds has identified potential biased agonists of serotonin 5-HT1A receptors. These compounds have shown promise in pharmacological profiles for antidepressant activity, indicating the potential therapeutic applications of related structures (Sniecikowska et al., 2019).

• Antimicrobial Activity : Compounds with structural similarities to the target compound have been synthesized and tested for antimicrobial activity, revealing the potential of such molecules in developing new antimicrobial agents (Koca et al., 2005).